Cas no 442668-38-4 (N-1-1-(2,6-Dimethylphenyl)-1H-tetrazol-5-ylcyclohexyl-2-methyl-1H-indole-3-ethanamine)

• Product Name: N-1-1-(2,6-Dimethylphenyl)-1H-tetrazol-5-ylcyclohexyl-2-methyl-1H-indole-3-ethanamine
• CAS No: 442668-38-4
• MF: C₂₆H₃₂N₆
• MW: 428.572484970093
• CID: 5730692
• Update Time: 2025-06-24

N-1-1-(2,6-Dimethylphenyl)-1H-tetrazol-5-ylcyclohexyl-2-methyl-1H-indole-3-ethanamine Chemical and Physical Properties

Names and Identifiers

• N-[1-[1-(2,6-Dimethylphenyl)-1H-tetrazol-5-yl]cyclohexyl]-2-methyl-1H-indole-3-ethanamine
• 1H-Indole-3-ethanamine, N-[1-[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]cyclohexyl]-2-methyl-
• N-1-1-(2,6-Dimethylphenyl)-1H-tetrazol-5-ylcyclohexyl-2-methyl-1H-indole-3-ethanamine

• Inchi： 1S/C26H32N6/c1-18-10-9-11-19(2)24(18)32-25(29-30-31-32)26(15-7-4-8-16-26)27-17-14-21-20(3)28-23-13-6-5-12-22(21)23/h5-6,9-13,27-28H,4,7-8,14-17H2,1-3H3
• InChI Key： YDDTXHJKLNMKBF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(CCNC2(C3N(C4=C(C)C=CC=C4C)N=NN=3)CCCCC2)=C1C

N-1-1-(2,6-Dimethylphenyl)-1H-tetrazol-5-ylcyclohexyl-2-methyl-1H-indole-3-ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on N-1-1-(2,6-Dimethylphenyl)-1H-tetrazol-5-ylcyclohexyl-2-methyl-1H-indole-3-ethanamine

N-1-1-(2,6-Dimethylphenyl)-1H-tetrazol-5-ylcyclohexyl-2-methyl-1H-indole-3-ethanamine: A Comprehensive Overview

The compound N-1-1-(2,6-Dimethylphenyl)-1H-tetrazol-5-ylcyclohexyl-2-methyl-1H-indole-3-ethanamine (CAS No: 442668-38-4) is a complex organic molecule with significant potential in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a tetrazole ring, a cyclohexane moiety, and an indole group, making it a versatile building block for various applications.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery, particularly due to their ability to act as bioisosteres and their potential to modulate enzyme activity. The tetrazole ring in this compound is known to enhance the molecule's stability and bioavailability, making it a promising candidate for therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The indole group present in the molecule is another key feature that contributes to its biological activity. Indole derivatives are widely studied for their anti-inflammatory, antioxidant, and anticancer properties. The presence of a methyl group at the 2-position of the indole ring further enhances the molecule's pharmacokinetic properties, potentially improving its efficacy in vivo.

From a structural perspective, the cyclohexane moiety serves as a rigid framework that enhances the molecule's stability and facilitates interactions with biological targets. This structural feature also plays a critical role in determining the compound's solubility and permeability, which are essential for its pharmacological performance.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. These methods not only improve yield but also reduce the environmental impact of production, aligning with current trends toward sustainable chemistry.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with various protein targets. These studies suggest that the tetrazole ring and indole group are critical for interaction with key residues in enzyme active sites, indicating potential applications as inhibitors or agonists in drug design.

In terms of applications, this compound has shown promise in preliminary assays targeting kinases and other enzymes implicated in disease pathways. Its ability to modulate these targets suggests potential uses in treating conditions such as inflammation, cancer, and metabolic disorders.

Despite its potential, further research is required to fully elucidate its mechanism of action and optimize its therapeutic profile. Ongoing studies are focusing on improving its selectivity and reducing off-target effects through structural modifications.

In conclusion, N-1-1-(2,6-Dimethylphenyl)-1H-tetrazol-5-ylcyclohexyl-2-methyl-1H-indole-3 ethanamine represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure and promising biological properties make it a subject of intense interest for researchers in academia and industry alike.